Cas no 1782592-24-8 (Furo[3,2-b]pyridine-5-carboxylic acid, 2,3-dihydro-)

• Product Name: Furo[3,2-b]pyridine-5-carboxylic acid, 2,3-dihydro-
• CAS No: 1782592-24-8
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 5457792
• Update Time: 2025-06-09

Furo[3,2-b]pyridine-5-carboxylic acid, 2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-b]pyridine-5-carboxylic acid, 2,3-dihydro-
• 2H,3H-furo[3,2-b]pyridine-5-carboxylic acid

• Inchi： 1S/C8H7NO3/c10-8(11)6-1-2-7-5(9-6)3-4-12-7/h1-2H,3-4H2,(H,10,11)
• InChI Key： IBRFTDNKEYTRSZ-UHFFFAOYSA-N
• SMILES： C12CCOC1=CC=C(C(O)=O)N=2

Additional information on Furo[3,2-b]pyridine-5-carboxylic acid, 2,3-dihydro-

Furo[3,2-b]pyridine-5-carboxylic acid, 2,3-dihydro- (CAS No. 1782592-24-8): A Comprehensive Overview

Furo[3,2-b]pyridine-5-carboxylic acid, 2,3-dihydro- (CAS No. 1782592-24-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive furo[3,2-b]pyridine core and carboxylic acid functionality, offers a promising scaffold for the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this intriguing molecule.

The chemical structure of Furo[3,2-b]pyridine-5-carboxylic acid, 2,3-dihydro- is defined by its fused heterocyclic system. The furo[3,2-b]pyridine ring system combines the properties of furan and pyridine rings, providing a rigid and planar structure that can interact with biological targets through various mechanisms. The presence of the carboxylic acid group adds polarity and hydrogen bonding capabilities, which are crucial for pharmacological activity and solubility. This combination of structural features makes it an attractive candidate for drug design.

Several synthetic routes have been developed to access Furo[3,2-b]pyridine-5-carboxylic acid, 2,3-dihydro-. One common approach involves the condensation of a suitable furan derivative with a pyridine derivative followed by ring closure to form the furo[3,2-b]pyridine core. Another method involves the cyclization of a substituted acrylate or acrylamide with a furan derivative in the presence of a suitable catalyst. These synthetic strategies have been optimized to improve yield and purity, making it feasible to produce this compound on a larger scale for further research and development.

In terms of biological activities, recent studies have highlighted the potential of Furo[3,2-b]pyridine-5-carboxylic acid, 2,3-dihydro- in various therapeutic areas. For instance, it has shown promising anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Additionally, it has demonstrated antiproliferative effects on cancer cells by interfering with cell cycle progression and inducing apoptosis. These findings suggest that this compound could be a valuable lead for the development of new drugs targeting inflammatory diseases and cancer.

One notable study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of Furo[3,2-b]pyridine-5-carboxylic acid, 2,3-dihydro-. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Furthermore, it reduced the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), key enzymes involved in inflammation. These results indicate that Furo[3,2-b]pyridine-5-carboxylic acid, 2,3-dihydro- could serve as a potent anti-inflammatory agent.

In another study published in Cancer Research, scientists explored the antiproliferative effects of Furo[3,2-b]pyridine-5-carboxylic acid, 2,3-dihydro- on various cancer cell lines. The compound was found to inhibit cell proliferation by inducing G1 phase arrest and promoting apoptosis through the activation of caspase pathways. It also exhibited selective toxicity towards cancer cells while sparing normal cells, suggesting its potential as a targeted therapy for cancer treatment.

Beyond its direct biological activities, Furo[3,2-b]pyridine-5-carboxylic acid, 2,3-dihydro- has also been investigated as a scaffold for drug discovery. Its unique structural features allow for facile functionalization through chemical modifications such as esterification or amide formation. These modifications can be used to fine-tune the pharmacological properties of the molecule, including potency, selectivity, and pharmacokinetic profiles. For example, ester derivatives have shown improved oral bioavailability compared to the parent carboxylic acid form.

The potential applications of Furo[3,2-b]pyridine-5-carboxylic acid, 2,3-dihydro- extend beyond its direct therapeutic uses. It can serve as a building block for more complex molecules with enhanced biological activities or as a ligand for receptor binding studies. Additionally, its structural diversity makes it an excellent candidate for high-throughput screening campaigns aimed at identifying novel bioactive compounds.

In conclusion, Furo[3， 2-b]pyridine-5-carboxylic acid， 2， 3-dihydro- (CAS No. 1782592-24-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. As research in this area continues to advance， we can expect to see new insights into its mechanisms of action and potential therapeutic applications， paving the way for innovative treatments in various medical fields.